Cas no 14054-56-9 (2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester)

• Product Name: 2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester
• CAS No: 14054-56-9
• MF: C₈H₁₃Cl₂NO₂
• MW: 226.100320577621
• CID: 206011
• PubChem ID: 250265
• Update Time: 2025-04-19

2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester
• DTXSID30290558
• methyl 3-[bis(2-chloroethyl)amino]prop-2-enoate
• NCIOpen2_003418
• 14054-56-9

• Inchi： 1S/C8H13Cl2NO2/c1-13-8(12)2-5-11(6-3-9)7-4-10/h2,5H,3-4,6-7H2,1H3
• InChI Key： UUJPHLPOKGRGEH-UHFFFAOYSA-N
• SMILES： ClCCN(C=CC(=O)OC)CCCl

Computed Properties

• Exact Mass: 225.0323340g/mol
• Monoisotopic Mass: 225.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų